Cas no 21635-99-4 (Ethyl5-cyano-1H-pyrrole-2-carboxylate)

Ethyl5-cyano-1H-pyrrole-2-carboxylate structure
21635-99-4 structure
Product Name:Ethyl5-cyano-1H-pyrrole-2-carboxylate
CAS No:21635-99-4
MF:C8H8N2O2
MW:164.161321640015
CID:51830
PubChem ID:45082531
Update Time:2025-04-18

Ethyl5-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-cyano-1h-pyrrole-2-carboxylate
    • 5-Cyano-1H-pyrrole-2-carboxylic acid ethyl ester
    • 5-cyano-pyrrole-2-carboxylic acid ethyl ester
    • 5-Cyan-pyrrol-2-carbonsaeure-diethylester
    • Ethyl 5-cyanopyrrole-2-carboxylate
    • CS-0336419
    • DTXSID90665283
    • SCHEMBL5092073
    • AMY19141
    • MFCD12911930
    • 21635-99-4
    • OTHVTCUDJVHQDP-UHFFFAOYSA-N
    • Ethyl5-cyano-1H-pyrrole-2-carboxylate
    • SB62541
    • DB-265007
    • MDL： MFCD12911930
    • Inchi： 1S/C8H8N2O2/c1-2-12-8(11)7-4-3-6(5-9)10-7/h3-4,10H,2H2,1H3
    • InChI Key： OTHVTCUDJVHQDP-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC=C(C#N)N1)=O

Computed Properties

  • Exact Mass: 164.05900
  • Monoisotopic Mass: 164.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.9A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.24
  • Boiling Point: 328.9 ℃ at 760 mmHg
  • Flash Point: 328.9 °C at 760 mmHg
  • Refractive Index: 1.532
  • PSA: 65.88000
  • LogP: 1.06308

Ethyl5-cyano-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl5-cyano-1H-pyrrole-2-carboxylate Pricemore >>

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